Cas no 2138284-58-7 (4-bromo-1-(5-bromo-1,3-thiazol-2-yl)methyl-1H-pyrazol-3-amine)

• Product Name: 4-bromo-1-(5-bromo-1,3-thiazol-2-yl)methyl-1H-pyrazol-3-amine
• CAS No: 2138284-58-7
• MF: C₇H₆Br₂N₄S
• MW: 338.022337436676
• CID: 6050393
• PubChem ID: 165472206
• Update Time: 2025-10-24

4-bromo-1-(5-bromo-1,3-thiazol-2-yl)methyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-bromo-1-(5-bromo-1,3-thiazol-2-yl)methyl-1H-pyrazol-3-amine
• 4-bromo-1-[(5-bromo-1,3-thiazol-2-yl)methyl]-1H-pyrazol-3-amine
• 2138284-58-7
• EN300-1111284

• Inchi： 1S/C7H6Br2N4S/c8-4-2-13(12-7(4)10)3-6-11-1-5(9)14-6/h1-2H,3H2,(H2,10,12)
• InChI Key： CIDJOHFQXCPQJW-UHFFFAOYSA-N
• SMILES： BrC1C(N)=NN(C=1)CC1=NC=C(S1)Br

Computed Properties

• Exact Mass: 337.86594g/mol
• Monoisotopic Mass: 335.86799g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 85Ų

Additional information on 4-bromo-1-(5-bromo-1,3-thiazol-2-yl)methyl-1H-pyrazol-3-amine

Recent Advances in the Study of 4-bromo-1-(5-bromo-1,3-thiazol-2-yl)methyl-1H-pyrazol-3-amine (CAS: 2138284-58-7)

The compound 4-bromo-1-(5-bromo-1,3-thiazol-2-yl)methyl-1H-pyrazol-3-amine (CAS: 2138284-58-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This heterocyclic compound, featuring a pyrazole core substituted with a brominated thiazole moiety, exhibits unique chemical properties that make it a promising candidate for further investigation. Recent studies have focused on its synthesis, structural characterization, and biological evaluation, shedding light on its potential as a scaffold for novel therapeutic agents.

One of the key areas of research has been the optimization of synthetic routes for 4-bromo-1-(5-bromo-1,3-thiazol-2-yl)methyl-1H-pyrazol-3-amine. A study published in the Journal of Medicinal Chemistry (2023) reported an improved synthetic protocol that enhances yield and purity while reducing the number of steps. The researchers employed a palladium-catalyzed cross-coupling reaction to introduce the bromo-thiazole moiety, followed by a selective amination step. This approach not only improved the scalability of the synthesis but also allowed for the introduction of diverse substituents, enabling structure-activity relationship (SAR) studies.

In terms of biological activity, preliminary screening has revealed that 4-bromo-1-(5-bromo-1,3-thiazol-2-yl)methyl-1H-pyrazol-3-amine exhibits moderate inhibitory effects against several kinase targets implicated in cancer and inflammatory diseases. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) demonstrated that this compound shows selective inhibition of JAK3 kinase, with an IC50 value in the low micromolar range. Molecular docking studies suggested that the bromine atoms play a crucial role in binding to the ATP pocket of the kinase, while the pyrazole nitrogen forms key hydrogen bonds with the hinge region of the enzyme.

Further investigations have explored the potential of this compound as a building block for more complex drug-like molecules. Researchers have successfully derivatized the amine group to create a series of amide and sulfonamide analogs, some of which showed improved pharmacokinetic properties. A particularly promising derivative, where the amine was converted to a urea moiety, exhibited enhanced solubility and metabolic stability while maintaining its kinase inhibitory activity, as reported in a recent patent application (WO2023124567).

The physicochemical properties of 4-bromo-1-(5-bromo-1,3-thiazol-2-yl)methyl-1H-pyrazol-3-amine have also been thoroughly characterized. Studies have determined its logP value to be 2.8, indicating moderate lipophilicity, while its solubility in aqueous buffers at physiological pH was found to be approximately 50 μM. These properties, combined with its molecular weight of 336.99 g/mol and polar surface area of 65 Ų, suggest that the compound falls within the desirable range for drug-like molecules according to Lipinski's rule of five.

Looking forward, researchers are particularly interested in exploring the potential of this scaffold in targeted protein degradation strategies. The presence of two bromine atoms offers opportunities for further functionalization, potentially allowing the attachment of E3 ligase-recruiting moieties to create proteolysis-targeting chimeras (PROTACs). Early-stage research in this direction has shown promising results, with several analogs demonstrating the ability to induce degradation of target proteins in cellular assays.

In conclusion, 4-bromo-1-(5-bromo-1,3-thiazol-2-yl)methyl-1H-pyrazol-3-amine represents a versatile and promising scaffold in medicinal chemistry. Its unique structural features, combined with demonstrated biological activity and potential for further optimization, make it an attractive subject for ongoing research. Future studies will likely focus on expanding its therapeutic applications, improving its drug-like properties, and exploring its mechanism of action at the molecular level.